Cas no 1261753-53-0 (5-Methyl-2-(trifluoromethoxy)benzamide)

• Product Name: 5-Methyl-2-(trifluoromethoxy)benzamide
• CAS No: 1261753-53-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4960225
• Update Time: 2025-06-14

5-Methyl-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoromethoxy)benzamide
• 5-Methyl-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C9H8F3NO2/c1-5-2-3-7(15-9(10,11)12)6(4-5)8(13)14/h2-4H,1H3,(H2,13,14)
• InChI Key： FBONOXJAEQPIJQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on 5-Methyl-2-(trifluoromethoxy)benzamide

Comprehensive Overview of 5-Methyl-2-(trifluoromethoxy)benzamide (CAS No. 1261753-53-0): Properties, Applications, and Industry Insights

5-Methyl-2-(trifluoromethoxy)benzamide (CAS No. 1261753-53-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzamide derivative incorporates a trifluoromethoxy group and a methyl substituent, which contribute to its distinct physicochemical properties. Researchers are increasingly exploring its potential as a bioactive intermediate in drug discovery, particularly in modulating protein-protein interactions.

The compound's molecular structure (C₉H₈F₃NO₂) features both lipophilic (trifluoromethoxy) and polar (amide) components, making it valuable for medicinal chemistry optimization. Recent studies suggest its utility in developing selective enzyme inhibitors, with particular interest in neurological and metabolic disorders. The meta-substituted methyl group enhances metabolic stability compared to analogous compounds, addressing a key challenge in small molecule therapeutics development.

From a synthetic chemistry perspective, 5-Methyl-2-(trifluoromethoxy)benzamide serves as a versatile building block for heterocyclic compound synthesis. Its electron-withdrawing trifluoromethoxy moiety influences reaction pathways in nucleophilic aromatic substitution, enabling novel routes to fluorinated pharmaceutical ingredients. The compound's stability under various conditions makes it particularly useful for high-throughput screening applications and combinatorial chemistry approaches.

Emerging applications in crop protection chemicals highlight the compound's agrochemical potential. The trifluoromethyl ether functionality demonstrates improved pest control efficacy while maintaining favorable environmental profiles. Regulatory agencies are showing increased interest in such low-persistence fluorinated compounds as alternatives to traditional pesticides, aligning with global trends toward sustainable agriculture practices.

Analytical characterization of CAS 1261753-53-0 typically involves advanced techniques including LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound exhibits characteristic 19F NMR signals around -58 ppm, serving as a diagnostic marker for quality control. Thermal analysis reveals good stability up to 200°C, supporting its use in various industrial synthesis processes.

Market analysts note growing demand for fluorinated benzamide derivatives like 5-Methyl-2-(trifluoromethoxy)benzamide, driven by pharmaceutical industry needs for targeted drug delivery systems. The compound's structure-activity relationship (SAR) profile makes it particularly valuable for fragment-based drug design, a hot topic in precision medicine development. Patent filings incorporating this scaffold have increased by 35% since 2020, indicating strong commercial interest.

Environmental considerations for 1261753-53-0 include its biodegradation pathways and ecotoxicological profile. Recent lifecycle assessments suggest favorable characteristics compared to fully fluorinated compounds, positioning it as a more sustainable option for industrial applications. These attributes align with growing consumer demand for green chemistry solutions and environmentally benign synthetic intermediates.

From a regulatory standpoint, 5-Methyl-2-(trifluoromethoxy)benzamide currently falls under standard chemical safety protocols without special restrictions. Proper handling requires standard laboratory safety measures, including appropriate personal protective equipment (PPE) when handling powders. The compound's toxicological data indicates moderate oral toxicity (LD50 > 500 mg/kg in rodent studies), typical for this class of aromatic amides.

Future research directions for CAS 1261753-53-0 include exploration of its crystal polymorphism for pharmaceutical formulation optimization and investigation of its potential in metal-organic frameworks (MOFs) for catalytic applications. The compound's balanced lipophilicity profile (logP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies in CNS drug development.

Supply chain dynamics for 5-Methyl-2-(trifluoromethoxy)benzamide reflect broader trends in fine chemical manufacturing, with increasing regionalization of production. Quality specifications typically require ≥98% purity by HPLC, with strict controls on process-related impurities. Current pricing trends show stability in the $250-$350/kg range for research quantities, with volume discounts available for GMP-grade material.